Cas no 216502-43-1 (N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine)
N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazol-2-yl-(3-methoxy-phenyl)-amine
- Z56820890
- 2-Benzothiazolamine, N-(3-methoxyphenyl)-
- 965-502-2
- N-(3-Methoxyphenyl)benzo[d]thiazol-2-amine
- Maybridge1_000429
- N-(3-methoxyphenyl)-1,3-benzothiazol-2-amine
- EN300-02425
- Oprea1_475709
- HMS542L11
- DTXCID901708406
- MFCD00115420
- DTXSID201277892
- AKOS000122180
- SCHEMBL5027241
- CS-0218905
- 216502-43-1
- N-(3-Methoxyphenyl)-2-benzothiazolamine
- BTB 00596
- CCG-235845
- G23727
- N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine
-
- MDL: MFCD00115420
- Inchi: 1S/C14H12N2OS/c1-17-11-6-4-5-10(9-11)15-14-16-12-7-2-3-8-13(12)18-14/h2-9H,1H3,(H,15,16)
- InChI Key: JCAWUKQDWALLIP-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=CC=CC1=2)NC1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 256.06703418Da
- Monoisotopic Mass: 256.06703418Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 62.4Ų
N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B489498-25mg |
N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine |
216502-43-1 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B489498-50mg |
N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine |
216502-43-1 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B489498-250mg |
N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine |
216502-43-1 | 250mg |
$ 295.00 | 2022-06-07 | ||
| Chemenu | CM456226-1g |
2-Benzothiazolamine, N-(3-methoxyphenyl)- |
216502-43-1 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Enamine | EN300-02425-0.05g |
N-(3-methoxyphenyl)-1,3-benzothiazol-2-amine |
216502-43-1 | 95.0% | 0.05g |
$65.0 | 2025-02-21 | |
| Enamine | EN300-02425-0.1g |
N-(3-methoxyphenyl)-1,3-benzothiazol-2-amine |
216502-43-1 | 95.0% | 0.1g |
$96.0 | 2025-02-21 | |
| Enamine | EN300-02425-0.25g |
N-(3-methoxyphenyl)-1,3-benzothiazol-2-amine |
216502-43-1 | 95.0% | 0.25g |
$136.0 | 2025-02-21 | |
| Enamine | EN300-02425-0.5g |
N-(3-methoxyphenyl)-1,3-benzothiazol-2-amine |
216502-43-1 | 95.0% | 0.5g |
$256.0 | 2025-02-21 | |
| Enamine | EN300-02425-1.0g |
N-(3-methoxyphenyl)-1,3-benzothiazol-2-amine |
216502-43-1 | 95.0% | 1.0g |
$355.0 | 2025-02-21 | |
| Enamine | EN300-02425-2.5g |
N-(3-methoxyphenyl)-1,3-benzothiazol-2-amine |
216502-43-1 | 95.0% | 2.5g |
$697.0 | 2025-02-21 |
N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine
Introduction to N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine (CAS No. 216502-43-1)
N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine, identified by its Chemical Abstracts Service number (CAS No. 216502-43-1), is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a methoxy group at the 3-position of the phenyl ring and an amine substituent at the 2-position of the benzothiazole core contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.
The benzothiazole core is a fused bicyclic system consisting of a benzene ring and a thiazole ring, both of which are known for their broad spectrum of biological activities. Benzothiazoles have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, anticancer, and antioxidant properties. The amine functional group in N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine not only influences its solubility and pharmacokinetic behavior but also provides a site for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine and biological targets. Studies have demonstrated that this compound can bind to various enzymes and receptors, modulating cellular signaling pathways involved in disease progression. For instance, research has highlighted its potential as an inhibitor of certain kinases and transcription factors, which are critical in cancer cell proliferation and survival.
The methoxyphenyl moiety in the structure plays a crucial role in determining the compound's bioavailability and metabolic stability. This group can influence both hydrophobicity and electronic distribution, affecting how the molecule interacts with biological systems. The combination of these structural features makes N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine a promising candidate for further investigation in therapeutic contexts.
In the realm of drug discovery, the synthesis of N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine has been optimized using modern synthetic methodologies to improve yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole core efficiently. Additionally, green chemistry principles have been integrated into its synthesis to minimize environmental impact, aligning with global efforts toward sustainable pharmaceutical production.
One of the most compelling aspects of N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine is its potential in addressing multifaceted diseases. Ongoing research has explored its efficacy in models of neurodegenerative disorders, where it has shown promise in reducing oxidative stress and inhibiting aberrant protein aggregation. Furthermore, preclinical studies have indicated that this compound may exhibit anti-inflammatory effects by modulating cytokine production and immune cell responses.
The pharmacological profile of N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine has also been investigated in vitro and in vivo. Initial studies have revealed favorable pharmacokinetic properties, including adequate absorption, distribution, metabolism, and excretion (ADME) profiles. These findings suggest that the compound could be suitable for oral administration if further refined through structure-activity relationship (SAR) studies.
As research continues to evolve, novel derivatives of N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine are being synthesized to enhance their therapeutic potential. By modifying substituents at various positions on the benzothiazole core or introducing additional functional groups, scientists aim to develop compounds with improved selectivity and reduced side effects. Such efforts are supported by high-throughput screening technologies that allow rapid evaluation of large libraries of compounds for biological activity.
The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine. Machine learning algorithms can predict binding affinities and optimize molecular structures based on vast datasets derived from experimental results. This synergy between computational methods and traditional wet chemistry approaches has significantly shortened the timeline from initial discovery to lead optimization.
Future directions for research on N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine include exploring its role in combination therapies. By pairing this compound with other agents that target different disease mechanisms, researchers may unlock synergistic effects that enhance overall treatment outcomes. Additionally, investigating its mechanism of action at a molecular level will provide insights into how it interacts with cellular components and modulates disease pathways.
The versatility of benzothiazole derivatives like N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine underscores their importance as pharmacological tools. Their ability to modulate multiple biological processes makes them ideal candidates for addressing complex diseases that involve intricate molecular networks. As our understanding of these networks grows through interdisciplinary research efforts—combining chemistry with biology—new opportunities will emerge for developing innovative treatments based on compounds like this one.
216502-43-1 (N-(3-Methoxyphenyl)-1,3-benzothiazol-2-amine) Related Products
- 1857-61-0(4-(Benzo[d]thiazol-2-ylamino)phenol)
- 6634-87-3(N-(4-ethoxyphenyl)-1,3-benzothiazol-2-amine)
- 380346-15-6(N-(4-phenoxyphenyl)-1,3-benzothiazol-2-amine)
- 813445-92-0(2-BENZOTHIAZOLAMINE, N-(3,4-DIETHOXYPHENYL)-)
- 539811-75-1(6-Methoxy-N-phenylbenzo[d]thiazol-2-amine)
- 112463-77-1(6-methoxy-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine)
- 494852-91-4(Phenol, 3-[(6-amino-2-benzothiazolyl)amino]-)
- 1843-22-7(2-Benzothiazolamine,N-(2-methoxyphenyl)-)
- 5398-35-6(N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine)
- 813445-50-0(2-BENZOTHIAZOLAMINE, N-(3,4-DIMETHOXYPHENYL)-)